Cas no 149881-40-3 (Trandolapril diketopiperazine)

Trandolapril diketopiperazine is a stabilized derivative of trandolapril, an angiotensin-converting enzyme (ACE) inhibitor used in the treatment of hypertension and heart failure. The diketopiperazine form enhances the compound's stability, improving shelf life and resistance to degradation under varying environmental conditions. This modification retains the pharmacological activity of trandolapril while offering better handling and storage properties. The diketopiperazine structure also facilitates controlled release formulations, ensuring consistent bioavailability. Its synthesis and characterization adhere to stringent pharmaceutical standards, making it suitable for use in high-precision drug development. This derivative is particularly valuable in formulations requiring prolonged stability or tailored release profiles.

Trandolapril diketopiperazine structure

Product Name:Trandolapril diketopiperazine

CAS No:149881-40-3

MF:C₂₄H₃₂N₂O₄

MW:412.521886825562

CID:836148

Update Time:2025-05-26

Trandolapril diketopiperazine Chemical and Physical Properties

Names and Identifiers

- Trandolapril diketopiperazine
- Trandolapril Diketop
- Ethyl (2S)-2-[(3S,5aS,9aR,10aS)-3-methyl-1,4-dioxodecahydropyrazino[1,2-a]indol-2(1H)-yl]-4-phenylbutanoate
- (alphaS,3S,5aS,9aR,10aS)-Decahydro-3-methyl-1,4-dioxo-alpha-(2-phenylethyl)pyrazino[1,2-a]indole-2(1H)-acetic acid ethyl ester
- RU 46178
- Trandolapril EP IMpurity D
- Trandolapril Related CoMpound D
- (αS,3S,5aS,9aR,10aS)-Decahydro-3-Methyl-1,4-dioxo-α-(2-phenylethyl)pyrazino[1,2-a]indole-2(1H)-acetic Acid Ethyl Ester
- Trandolapril Related Compound D (25 mg) ((S)-ethyl 2-[(3S, 5aS, 9aR, 10aS)-3-methyl-1,4-dioxodecahydropyrazino[1,2-a]indol-2(1H)-yl]-4-phenylbutanoate)
- Inchi： 1S/C24H32N2O4/c1-3-30-24(29)20(14-13-17-9-5-4-6-10-17)25-16(2)22(27)26-19-12-8-7-11-18(19)15-21(26)23(25)28/h4-6,9-10,16,18-21H,3,7-8,11-15H2,1-2H3/t16-,18+,19-,20-,21-/m0/s1
- InChI Key： AKUCMKAPHCGRFV-WTNASJBWSA-N
- SMILES： O=C1[C@@H]2C[C@H]3CCCC[C@@H]3N2C([C@H](C)N1[C@H](C(=O)OCC)CCC1C=CC=CC=1)=O

Experimental Properties

Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (8.7E-3 g/L) (25 ºC),

Trandolapril diketopiperazine Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：2-8°C

Trandolapril diketopiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T713515-25mg	Trandolapril Diketopiperazine	149881-40-3		25mg	$ 224.00	2023-09-05
TRC	T713515-250mg	Trandolapril Diketopiperazine	149881-40-3		250mg	$ 1696.00	2023-09-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1672712-25MG	Trandolapril Related Compound D	149881-40-3		25mg	¥11470.78	2025-01-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0000496	Trandolapril impurity D	149881-40-3	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
SHENG KE LU SI SHENG WU JI SHU	sc-472575-10 mg	Trandolapril Diketopiperazine,	149881-40-3		10mg	￥2,482.00	2023-07-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0000496		149881-40-3			￥1544.34	2023-01-13
SHENG KE LU SI SHENG WU JI SHU	sc-472575-10mg	Trandolapril Diketopiperazine,	149881-40-3		10mg	￥2482.00	2023-09-05
A2B Chem LLC	AA75081-25mg	Pyrazino[1,2-a]indole-2(1H)-acetic acid, decahydro-3-methyl-1,4-dioxo-α-(2-phenylethyl)-, ethyl ester, (αS,3S,5aS,9aR,10aS)-	149881-40-3		25mg	$338.00	2024-04-20
A2B Chem LLC	AA75081-250mg	Pyrazino[1,2-a]indole-2(1H)-acetic acid, decahydro-3-methyl-1,4-dioxo-α-(2-phenylethyl)-, ethyl ester, (αS,3S,5aS,9aR,10aS)-	149881-40-3		250mg	$1797.00	2024-04-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0000496-10mg	Trandolapril impurity D	149881-40-3		10mg	¥1096.69	2025-01-16